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Compound of Interest

Compound Name: MES hemisodium salt

Cat. No.: B568281

For researchers, scientists, and professionals in drug development, the safe handling of
laboratory chemicals is paramount. This guide provides essential, immediate safety and
logistical information for MES hemisodium salt, including operational and disposal plans, to
ensure laboratory safety and build trust through value beyond the product itself.

Personal Protective Equipment (PPE)

When handling MES hemisodium salt, appropriate personal protective equipment is the first
line of defense against potential exposure. The recommended PPE includes:

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against
dust particles.[1][2]

e Hand Protection: Impervious gloves, such as nitrile gloves, must be worn to prevent skin
contact.[3] Gloves should be inspected before use and disposed of properly after handling
the chemical.[3]

o Respiratory Protection: When there is a risk of inhaling dust, a NIOSH/MSHA-approved
respirator is required.[2] A dust mask, such as a type N95 (US) or a Filter type P1, is
recommended.[1][3]

» Protective Clothing: A lab coat or apron should be worn to protect street clothing and skin
from contamination.[4][5]
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Hazard Identification and Safe Handling

MES hemisodium salt is generally considered a stable chemical under normal laboratory
conditions.[6] However, it is important to be aware of its potential hazards to ensure safe
handling. Some sources classify it as a non-hazardous substance, while others indicate it may
be harmful if swallowed and can cause irritation to the eyes, skin, and respiratory system.[4] It
is also listed as a combustible solid.[1]

Standard Handling Procedures:

» Ventilation: Always work in a well-ventilated area to minimize the concentration of airborne
dust.[4][5]

» Avoid Contact: Prevent direct contact with the skin, eyes, and clothing.[4][6][7]
e Avoid Inhalation: Do not breathe in the dust.[2][4]

e Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[4][5][7] Always wash hands
thoroughly with soap and water after handling the substance. Contaminated clothing should
be removed and laundered before reuse.[4][7]

o Storage: Store MES hemisodium salt in a cool, dry, and well-ventilated area in a tightly
sealed container.[5][6]

Quantitative Data

The following table summarizes the key quantitative data for MES hemisodium salt:

Property Value Source
CAS Number 117961-21-4

Molecular Weight 206.73 g/mol

pKa (at 25°C) 6.1 [1][4]
Useful pH Range 55-6.7 [1114]
Solubility in Water 500 mg/mL
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Spill and Disposal Procedures

In the event of a spill or for routine disposal, the following procedures should be followed to
ensure safety and environmental protection.

Spill Cleanup Protocol:

Evacuate and Secure: For major spills, evacuate the immediate area and alert emergency
responders.[4] For minor spills, ensure the area is well-ventilated and remove all sources of
ignition.[4]

o Don PPE: Before cleaning the spill, put on all required personal protective equipment.
o Containment: Prevent the spilled material from entering drains or waterways.[4]

e Cleanup (Dry Spill): Use dry cleanup procedures to avoid generating dust.[4] Carefully
sweep or vacuum the spilled solid and place it into a suitable, labeled container for disposal.

[2]14]

o Cleanup (Wet Spill): If the material is in solution, absorb it with an inert material and place it
in a labeled container for disposal.

» Decontamination: Wash the spill area thoroughly with soap and water.[2]
o Disposal: Dispose of the waste material according to institutional and local regulations.
Disposal Plan:

Disposal of MES hemisodium salt and its containers must be handled by a licensed
professional waste disposal service.[4][5] Do not dispose of the chemical down the drain or in
the general trash. Empty containers should be decontaminated and disposed of in accordance
with all applicable regulations.[4]

Visualized Workflows

To further clarify the procedural guidance, the following diagrams illustrate the logical steps for
handling MES hemisodium salt safely.
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Figure 1: Standard Operating Procedure for MES Hemisodium Salt
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Figure 1: Standard Operating Procedure for MES Hemisodium Salt

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b568281?utm_src=pdf-body-img
https://www.benchchem.com/product/b568281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Spill Occurs

Assess Hazard
(Minor/Major)

Evacuate & Alert
Emergency Services

Don Appropriate PPE

Contain the Spill

Clean Up Spill

Decontaminate Area

Dispose of Waste

Figure 2: Chemical Spill Response Workflow

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b568281?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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